Cas no 647036-87-1 (Piperidine,4-[(2,5-dimethylphenyl)methoxy]-1-[[2-(formylhydroxyamino)-2-(3-pyridinyl)ethyl]sulfonyl]-)

• Product Name: Piperidine,4-[(2,5-dimethylphenyl)methoxy]-1-[[2-(formylhydroxyamino)-2-(3-pyridinyl)ethyl]sulfonyl]-
• CAS No: 647036-87-1
• MF: C₂₂H₂₉N₃O₅S
• MW: 447.547764539719
• CID: 417686
• Update Time: 2024-01-29

Piperidine,4-[(2,5-dimethylphenyl)methoxy]-1-[[2-(formylhydroxyamino)-2-(3-pyridinyl)ethyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-[(2,5-dimethylphenyl)methoxy]-1-[[2-(formylhydroxyamino)-2-(3-pyridinyl)ethyl]sulfonyl]-
• Formamide, N-[2-[[4-[(2,5-dimethylphenyl)methoxy]-1-piperidinyl]sulfonyl]-1-(3-pyridinyl)ethyl]-N-hydroxy-

• Inchi： 1S/C22H29N3O5S/c1-17-5-6-18(2)20(12-17)14-30-21-7-10-24(11-8-21)31(28,29)15-22(25(27)16-26)19-4-3-9-23-13-19/h3-6,9,12-13,16,21-22,27H,7-8,10-11,14-15H2,1-2H3
• InChI Key： MAYNYKMOUVXZRD-UHFFFAOYSA-N
• SMILES： C(N(C(C1=CC=CN=C1)CS(N1CCC(OCC2=CC(C)=CC=C2C)CC1)(=O)=O)O)=O

Computed Properties

• Exact Mass: 447.18297

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 660.3±65.0 °C(Predicted)
• PSA: 100.04
• pka: 7.62±0.69(Predicted)